Cas no 2004-74-2 ( )

• Product Name: &nbsp
• CAS No: 2004-74-2
• MF: C₈H₈O₇
• MW: 216.144923210144
• CID: 908903
• PubChem ID: 301642
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• dimethyl 3,4-dihydroxyfuran-2,5-dicarboxylate
• 2,5-bis[hydroxy(methoxy)methylidene]oxolane-3,4-dione
• 3,4-Dihydroxy-2,5-furandicarbonsaeuredimethylester
• 3,4-Dihydroxyfuran-2,5-dicarbonsaeure-dimethylester
• 3,4-Dihydroxy-furan-2,5-dicarbonsaeure-dimethylester
• 3,4-dihydroxyfuran-2,5-dicarboxylic acid dimethyl ester
• 3,4-dihydroxy-furan-2,5-dicarboxylic acid dimethyl ester
• 3,4-Dihydroxy-furan-dicarbonsaeure-(2,5)-di
• AC1NTLT3
• AC1O03DB
• AC1OBBRO
• CTK1A5001
• NSC179673
• dimethyl 3,4-dihydroxy-2,5-furandicarboxylate
• SCHEMBL11453281
• 2004-74-2
• CHEBI:189133
• dimethyl 3,4-dihydroxyuran-2,5-dicarboxylate
• NSC-179673
• 2,5-Furandicarboxylic acid, 3,4-dihydroxy-, 2,5-dimethyl ester
• DTXSID80306759
• AKOS024322744
• NSC 179673
• AC-776/40848584
• (2E,5E)-2,5-bis(hydroxy-methoxy-methylidene)oxolane-3,4-dione
•  

• Inchi： 1S/C8H8O7/c1-13-7(11)5-3(9)4(10)6(15-5)8(12)14-2/h9-10H,1-2H3
• InChI Key： RJLISWCWSXGEMK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C(=C1C(=O)OC)O)O

Computed Properties

• Exact Mass: 216.02694
• Monoisotopic Mass: 216.02700259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 102.29
• LogP: 0.26400